Cas no 172289-78-0 (2-Pyrrolidineacetic acid, 1-methyl-, 1,1-dimethylethyl ester)

• Product Name: 2-Pyrrolidineacetic acid, 1-methyl-, 1,1-dimethylethyl ester
• CAS No: 172289-78-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 1360306
• Update Time: 2024-08-17

2-Pyrrolidineacetic acid, 1-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetic acid, 1-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)8-9-6-5-7-12(9)4/h9H,5-8H2,1-4H3
• InChI Key： SMKKSDZTONKRHY-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 199.15733

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 237.4±13.0 °C(Predicted)
• PSA: 29.54
• pka: 9.75±0.40(Predicted)